Cas no 2229457-70-7 (4-(3-bromo-5-nitrophenyl)butan-2-amine)

• Product Name: 4-(3-bromo-5-nitrophenyl)butan-2-amine
• CAS No: 2229457-70-7
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6581938
• PubChem ID: 165852185
• Update Time: 2025-05-20

4-(3-bromo-5-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-nitrophenyl)butan-2-amine
• EN300-1905841
• 2229457-70-7

• Inchi： 1S/C10H13BrN2O2/c1-7(12)2-3-8-4-9(11)6-10(5-8)13(14)15/h4-7H,2-3,12H2,1H3
• InChI Key： UCGWZTBHMHIOSM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCC(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-bromo-5-nitrophenyl)butan-2-amine

Introduction to 4-(3-bromo-5-nitrophenyl)butan-2-amine (CAS No. 2229457-70-7)

4-(3-bromo-5-nitrophenyl)butan-2-amine, with the CAS number 2229457-70-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of amines and is characterized by its unique structural features, including a bromo and nitro substituent on a phenyl ring, and an amine group on a butyl chain. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 4-(3-bromo-5-nitrophenyl)butan-2-amine typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 3-bromo-5-nitrobenzaldehyde with an appropriate amine, followed by reduction and further functionalization steps. The detailed synthetic route can vary depending on the specific requirements of the target molecule, but the general strategy often involves protecting group chemistry to control reactivity and selectivity.

In terms of its physical properties, 4-(3-bromo-5-nitrophenyl)butan-2-amine is a solid at room temperature with a melting point that can be determined through standard techniques such as differential scanning calorimetry (DSC). Its solubility in various solvents is an important consideration for both synthetic and analytical purposes. Typically, it shows good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions.

The biological activity of 4-(3-bromo-5-nitrophenyl)butan-2-amine has been the subject of several recent studies. One notable area of research is its potential as a lead compound for the development of new therapeutic agents. For instance, studies have shown that this compound exhibits moderate to strong activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, preliminary data indicate that it may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

In the context of drug discovery, 4-(3-bromo-5-nitrophenyl)butan-2-amine serves as a valuable starting point for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the phenyl ring or the butyl chain, researchers can optimize the compound's pharmacological properties. For example, replacing the bromo group with other halogens or functional groups can alter the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The safety profile of 4-(3-bromo-5-nitrophenyl)butan-2-amine is also an important consideration. While it is not classified as a hazardous material, proper handling and storage precautions should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 4-(3-bromo-5-nitrophenyl)butan-2-amine (CAS No. 2229457-70-7) is a versatile compound with promising applications in medicinal chemistry and drug discovery. Its unique structural features and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.